(8-syn)-N,N-Dimethyl-3-azabicyclo[3.2.1]octan-8-amine dihydrochloride

• IUPAC Name: (1S,5R)-N,N-dimethyl-3-azabicyclo[3.2.1]octan-8-amine;dihydrochloride
• InChI: InChI=1S/C9H18N2.2ClH/c1-11(2)9-7-3-4-8(9)6-10-5-7;;/h7-10H,3-6H2,1-2H3;2*1H/t7-,8+,9?
• InChI Key: JAMWDTOOGPNTEH-XBFJVWQFSA-N
• Canonical SMILES: CN(C)C1C2CCC1CNC2.Cl.Cl
• Isomeric SMILES: CN(C)C1[C@@H]2CC[C@H]1CNC2.Cl.Cl
• Molecular Formula: C9H20Cl2N2
• Molecular Weight: 227.17 g/mol
• CAS RN: 1609403-46-4

Description

“(8-syn)-N,N-Dimethyl-3-azabicyclo[3.2.1]octan-8-amine dihydrochloride” is a chemical compound that is part of the family of tropane alkaloids. It is also known as "8-Methyl-8-azabicyclo [3.2.1]octan-3-amine dihydrochloride".

Synthesis Analysis

The synthesis of this compound has been a subject of research due to its biological activities. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo [3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by an 8-azabicyclo [3.2.1]octane scaffold. This structure is the central core of the family of tropane alkaloids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides. These reactions are often carried out using a dual catalytic system.

Scientific Research Applications

Synthesis and Structural Studies

Research has been conducted on the synthesis and structural analysis of compounds related to "(8-syn)-N,N-Dimethyl-3-azabicyclo[3.2.1]octan-8-amine dihydrochloride". Studies include the synthesis of amides derived from similar azabicyclic amines, which have been analyzed using spectroscopy techniques and molecular modeling to understand their preferred conformations (Toledano et al., 1997). Additionally, the structural study of esters derived from related hydrochlorides has been carried out to distinguish between syn and anti epimers (Huertas et al., 1997).

Pharmaceutical Relevance

The compound and its derivatives have been studied for their potential in pharmaceutical applications. For example, one study explored the synthesis of tropene derivatives, which are pharmaceutically relevant frameworks, through sequential intermolecular and intramolecular palladium-catalyzed hydroamination processes (Sakai et al., 2006). Another investigation focused on a potent nonpeptide antagonist of the substance P (NK1) receptor, showcasing the utility of related compounds in developing selective antagonists for therapeutic purposes (Snider et al., 1991).

Chemical Reactions and Mechanisms

Further research includes the exploration of chemical reactions involving azabicyclo[3.2.1]octane derivatives, such as the acid-catalyzed rearrangement of related compounds for the synthesis of amino sugars and derivatives, providing a pathway for the synthesis of biologically significant molecules (Nativi et al., 1989). Another study focused on intramolecular Michael-type additions for synthesizing 2-azabicyclo[3.2.1]oct-3-enes, highlighting the synthetic utility of these compounds in generating complex bicyclic structures (Gregory et al., 1985).

Safety and Hazards

The safety data sheet for a similar compound, “8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride”, suggests that it is recommended for use as laboratory chemicals. Uses advised against include food, drug, pesticide or biocidal product use.

Future Directions

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Future research may focus on developing novel, environmentally friendly, efficient, and less toxic nematicides.